Cas no 2034249-22-2 (4-acetyl-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide)

• Product Name: 4-acetyl-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034249-22-2
• MF: C₁₇H₁₅NO₄S₂
• MW: 361.435302019119
• CID: 5890886
• PubChem ID: 121019129
• Update Time: 2025-10-30

4-acetyl-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide
• 2034249-22-2
• 4-acetyl-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzene-1-sulfonamide
• 4-acetyl-N-[(5-thiophen-2-ylfuran-2-yl)methyl]benzenesulfonamide
• AKOS026702228
• 4-acetyl-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzenesulfonamide
• F6516-0281

• Inchi： 1S/C17H15NO4S2/c1-12(19)13-4-7-15(8-5-13)24(20,21)18-11-14-6-9-16(22-14)17-3-2-10-23-17/h2-10,18H,11H2,1H3
• InChI Key： WWEJORWQORCUKS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NCC1=CC=C(C2=CC=CS2)O1)(=O)=O

Computed Properties

• Exact Mass: 361.04425031g/mol
• Monoisotopic Mass: 361.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Additional information on 4-acetyl-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide

Comprehensive Overview of 4-acetyl-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide (CAS No. 2034249-22-2)

The compound 4-acetyl-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide (CAS No. 2034249-22-2) is a sulfonamide derivative with a unique molecular structure that combines thiophene and furan moieties. This structure makes it a subject of interest in medicinal chemistry and material science. The presence of the acetyl and sulfonamide functional groups enhances its potential for diverse applications, including drug development and organic electronics. Researchers are particularly intrigued by its potential as a bioactive molecule due to its structural similarity to other sulfonamide-based therapeutics.

In recent years, the demand for heterocyclic compounds like 4-acetyl-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide has surged, driven by their versatility in pharmaceutical and agrochemical industries. The compound's thiophene-furan hybrid structure is often associated with enhanced pharmacological properties, such as anti-inflammatory and antimicrobial activities. This aligns with the growing trend of exploring multi-target drug design, where molecules with complex scaffolds are engineered to interact with multiple biological pathways. Additionally, its sulfonamide group is a common feature in many FDA-approved drugs, further highlighting its therapeutic potential.

From a synthetic chemistry perspective, 4-acetyl-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide offers opportunities for structure-activity relationship (SAR) studies. The compound's furan-thiophene core can be modified to optimize its properties, making it a valuable scaffold for drug discovery. Recent publications have emphasized the role of such hybrids in addressing drug resistance, a critical challenge in modern medicine. Its CAS No. 2034249-22-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The compound also finds applications beyond pharmaceuticals. Its conjugated system, featuring alternating single and double bonds, makes it a candidate for organic semiconductors. With the rise of flexible electronics and optoelectronic devices, researchers are investigating its potential in light-emitting diodes (OLEDs) and solar cells. This dual utility in both life sciences and material science underscores its interdisciplinary significance.

Environmental and green chemistry considerations are also shaping the discourse around 4-acetyl-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide. As industries strive for sustainable synthesis methods, the compound's potential for catalytic transformations and biodegradability is being explored. This aligns with global efforts to reduce the environmental footprint of chemical processes, a topic frequently queried in SEO and academic searches.

In summary, 4-acetyl-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide (CAS No. 2034249-22-2) is a multifaceted compound with promising applications in drug development, material science, and sustainable chemistry. Its unique heterocyclic framework and functional groups make it a valuable subject for ongoing research, addressing some of the most pressing challenges in science and technology today.